BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Aluminum
Sesquichlorohydrate in Water Purification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

ALUMINUM
SESQUICHLOROHYDRATE

Cat. No.: B1171100

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum sesquichlorohydrate (ASCH) is a pre-hydrolyzed aluminum-based coagulant that
is effective in a wide range of water and wastewater treatment applications.[1] As a type of
polyaluminum chloride (PAC), it consists of polymeric aluminum species, which are more
efficient and less impactful on pH than traditional coagulants like aluminum sulfate (alum).[2][3]
Its high charge density allows for effective destabilization of colloidal particles, leading to the
removal of turbidity, color, organic matter, and certain heavy metals.[4][5] These application
notes provide detailed protocols for the evaluation of aluminum sesquichlorohydrate and
present performance data under various conditions.

Mechanism of Action: Coagulation and Flocculation

The primary mechanism of aluminum sesquichlorohydrate in water purification is
coagulation followed by flocculation.[3] When added to water, the polymeric aluminum species
in ASCH hydrolyze to form various aluminum hydroxides.[6][7] These positively charged
species neutralize the negative charge of suspended particles, causing them to destabilize and
aggregate into small microflocs.[8] Subsequently, through gentle mixing, these microflocs
agglomerate into larger, denser flocs that can be effectively removed by sedimentation and/or
filtration.[8] The effectiveness of this process is influenced by factors such as pH, coagulant
dosage, water temperature, and the nature of the contaminants present.[9]
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Data Presentation

The following tables summarize the performance of aluminum-based coagulants, including

aluminum chlorohydrate (ACH), which is chemically similar to aluminum

sesquichlorohydrate, in removing various contaminants from water.

Table 1: Turbidity and Color Removal Efficiency

Initial Final Turbidi . .
Dosag . . Initial Final Color
Coagul Turbidi  Turbidi ty Refere
Color Color Remov
ant ty ty Remov nce
(mglL) (Pt-Co) (Pt-Co) al (%)
(NTU) (NTU) al (%)
ACH 10 130.3 <5 >97 - - - [8]
Alum 10 130.3 >5 <95 - - - [8]
ACH 100 - 45 - 97 [4]
PACI - - 45 - 95 [4]
4 (as
Alum - >5 80.3 - <15 87.5 2]
Al)
PAX-
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XL6 A) - <5 89.3 - <15 91.8 [2]
(PAC)
Table 2: Dissolved Organic Carbon (DOC) and Metal Removal Efficiency
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ACH 10 - - - 8.28 <0.2 >97.5 [8]
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ACH 10 - - - Iron 2.83 <0.3 >89.4  [8]
Alumin

Alum 10 - - - 8.28 >0.2 <97.5 [8]
um

Alum 10 - - - Iron 2.83 >0.3 <89.4 [8]

ACH 100 ~15-20 ~4.5-6 70 - - - [4]

Ferric

~2.25-
Chlori 120 ~15-20 85 - - - [4]
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Experimental Protocols
Standard Jar Test Protocol for Coagulant Dose
Optimization

This protocol outlines the standard jar test procedure to determine the optimal dosage of

aluminum sesquichlorohydrate for a specific water source.

4.1.1 Materials and Equipment

Turbidimeter

Raw water sample

Pipettes or syringes for accurate dosing

Aluminum sesquichlorohydrate stock solution (e.g., 1 g/L)

Standard jar testing apparatus with multiple paddles and beakers (typically 6)
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e pH meter

e Spectrophotometer (for color or DOC analysis)
e Timer

4.1.2 Procedure

o Sample Preparation: Fill each beaker of the jar test apparatus with an equal volume of the
raw water sample (e.g., 1000 mL).

e Initial Measurements: Measure and record the initial pH, turbidity, color, and DOC of the raw
water.

» Coagulant Dosing: While the paddles are rotating at a rapid mix speed (e.g., 100-120 rpm),
add varying doses of the aluminum sesquichlorohydrate stock solution to each beaker. A
typical dose range to evaluate is 5 to 50 mg/L.

e Rapid Mix: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure
complete dispersion of the coagulant.

e Slow Mix (Flocculation): Reduce the mixing speed to a slow mix (e.g., 20-40 rpm) for a
longer duration (e.g., 15-30 minutes) to promote floc formation.

o Sedimentation: Stop the mixing and allow the flocs to settle for a specified period (e.g., 30
minutes).

o Sample Collection: Carefully draw a sample from the supernatant of each beaker, being
cautious not to disturb the settled flocs.

e Final Measurements: Measure and record the final pH, turbidity, color, and DOC of the
supernatant from each beaker.

o Dose Optimization: The optimal dosage is the one that achieves the desired level of
contaminant removal with the lowest coagulant concentration.

Visualizations
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Signaling Pathways and Experimental Workflows

Flocculation

Solid-Liquid Separation

Click to download full resolution via product page

Caption: Coagulation and flocculation process with aluminum sesquichlorohydrate.
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Caption: Standard workflow for a jar test experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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